Cas no 1358314-47-2 (4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione)

• Product Name: 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione
• CAS No: 1358314-47-2
• MF: C₂₅H₂₀N₄O₃
• MW: 424.4513
• CID: 5344537
• Update Time: 2025-07-19

4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione
• 4-benzyl-2-(2-oxo-2-(p-tolyl)ethyl)-[1,2,4]triazolo[4,3-a]quinazoline-1,5(2H,4H)-dione
• 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-2,4-dihydro[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione
• 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione

• Inchi： 1S/C25H20N4O3/c1-17-11-13-19(14-12-17)22(30)16-28-25(32)29-21-10-6-5-9-20(21)23(31)27(24(29)26-28)15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3
• InChI Key： DRXAMEJECDTSKE-UHFFFAOYSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N2C(N(C([H])([H])C(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])=O)N=C2N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 424.154
• Monoisotopic Mass: 424.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione

Recent Advances in the Study of 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione (CAS: 1358314-47-2)

The compound 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione (CAS: 1358314-47-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazoloquinazoline core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a multi-step condensation reaction, achieving a yield of over 75%. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. Further mechanistic studies are underway to explore its interaction with other molecular targets.

Another significant area of investigation is the compound's pharmacokinetic profile. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, which is a critical factor for its transition into clinical trials.

Despite these promising findings, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which could affect its formulation and delivery. Researchers are currently exploring various prodrug strategies and nanoformulations to address this issue. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before advancing to human trials.

In conclusion, 4-benzyl-2-[2-(4-methylphenyl)-2-oxoethyl]-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-1,5-dione represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to optimize its chemical properties, elucidate its biological mechanisms, and overcome formulation challenges. The compound's potential to address unmet medical needs in inflammatory and other diseases makes it a valuable focus for future studies in the chemical biology and pharmaceutical sciences.